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Compound of Interest

2-(Trifluoromethyl)pyrimidin-5-
Compound Name:
amine

Cat. No.: B129671

For Researchers, Scientists, and Drug Development Professionals

Introduction

2-(Trifluoromethyl)pyrimidin-5-amine is a key building block in the synthesis of a diverse
range of kinase inhibitors. The trifluoromethyl group at the 2-position of the pyrimidine ring can
significantly enhance the potency, selectivity, and pharmacokinetic properties of the resulting
inhibitor. This pyrimidine scaffold serves as a versatile template for developing inhibitors
targeting various kinases implicated in cancer and other diseases. This document provides
detailed application notes, experimental protocols, and data for the synthesis and application of
kinase inhibitors derived from 2-(Trifluoromethyl)pyrimidin-5-amine.

Kinase Targets and Signhaling Pathways

Kinase inhibitors developed from this scaffold have shown activity against several important
cancer-related kinases, including FMS-like tyrosine kinase 3 (FLT3), Checkpoint kinase 1
(CHK1), and Epidermal Growth Factor Receptor (EGFR). These kinases are crucial
components of signaling pathways that regulate cell proliferation, survival, and differentiation.
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o To cite this document: BenchChem. [Application of 2-(Trifluoromethyl)pyrimidin-5-amine in
Kinase Inhibitor Synthesis]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b129671#application-of-2-trifluoromethyl-pyrimidin-5-
amine-in-kinase-inhibitor-synthesis]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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